1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid

• IUPAC Name: 1-(3-fluorobenzoyl)-4-(2-methylpyridin-3-yl)oxypiperidine-4-carboxylic acid
• InChI: InChI=1S/C19H19FN2O4/c1-13-16(6-3-9-21-13)26-19(18(24)25)7-10-22(11-8-19)17(23)14-4-2-5-15(20)12-14/h2-6,9,12H,7-8,10-11H2,1H3,(H,24,25)
• InChI Key: VAHGOPBIDAFYBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2(CCN(CC2)C(=O)C3=CC(=CC=C3)F)C(=O)O
• Molecular Formula: C19H19FN2O4
• Molecular Weight: 358.4 g/mol

Description

1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that play a role in inflammation, pain, and cancer.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid has various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for the research of 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders. Another direction is to study its mechanism of action in more detail to optimize its use in research. Additionally, more studies are needed to determine its safety and efficacy in humans.
In conclusion, 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid is a promising compound that has potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid involves several steps. The first step involves the reaction of 3-fluorobenzoyl chloride with 2-methyl-3-pyridinol in the presence of a base to obtain 3-fluorobenzoyl-2-methyl-3-pyridinol. The second step involves the reaction of 3-fluorobenzoyl-2-methyl-3-pyridinol with piperidine-4-carboxylic acid in the presence of a coupling agent to obtain 1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid.

Scientific Research Applications

1-(3-fluorobenzoyl)-4-[(2-methylpyridin-3-yl)oxy]piperidine-4-carboxylic acid has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.